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Compound of Interest

Compound Name: Rapalink-1

Cat. No.: B10772746

FOR RESEARCH USE ONLY. Not for use in diagnostic or therapeutic procedures.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with RapaLink-1. The following procedural guidance
is designed to ensure safe handling, storage, and disposal of this potent third-generation
MTOR inhibitor.

Hazard Identification and Safety Precautions

While a specific Globally Harmonized System (GHS) classification for RapaLink-1 is not readily
available, it should be handled as a potent and hazardous compound. The following
precautions are mandatory.

Personal Protective Equipment (PPE):
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Equipment

Specification

Rationale

Gloves

Nitrile or other chemical-

resistant gloves

To prevent skin contact.

Eye Protection

Safety glasses with side

shields or goggles

To protect eyes from splashes

or dust.

Lab Coat

Standard laboratory coat

To protect skin and clothing.

Respiratory Protection

Use in a well-ventilated area.

For weighing or generating

aerosols, use a certified fume

hood.

To avoid inhalation of the
lyophilized powder or

aerosolized solutions.

Emergency Procedures:

Exposure Route

First Aid Measures

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, occasionally lifting the upper

and lower eyelids. Seek medical attention.[1]

Skin Contact

Wash off immediately with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention.[1]

Move to fresh air. If not breathing, give artificial

Inhalation o ) )
respiration. Seek medical attention.[1]
Do NOT induce vomiting. Rinse mouth with
Ingestion water. Never give anything by mouth to an

unconscious person. Seek medical attention.[1]

Handling and Storage

Reconstitution and Storage:

RapaLink-1 is typically supplied as a lyophilized powder.[2]
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Parameter Lyophilized Powder Stock Solution

Storage Temperature 4°C, desiccated[2] -20°C or -80°C[3][4]

Up to 1 month at -20°C[2], up

Stability 24 months at 4°CJ[2] 01 ¢ -80°C[s5]
0 1 year at -80°

For a 10 mM stock, _ ' .
- _ _ Aliquot to avoid multiple
Reconstitution reconstitute 5 mg of powder in

freeze-thaw cycles.[2]
0.28 mL of DMSO.[2]

General Handling:

e Avoid generating dust or aerosols.

e Use in a well-ventilated area, preferably a chemical fume hood.
e Prevent contact with skin, eyes, and clothing.
Experimental Protocols

Preparation of Stock Solutions:

For detailed calculations for preparing stock solutions, utilize online molarity and dilution
calculators.

In Vitro Cell-Based Assays:

Working concentrations and treatment times will vary depending on the cell line and
experimental goals. For example, in U87MG cells, growth inhibition has been observed with
concentrations from 0-200 nM over 3 days, and cell cycle arrest at GO/G1 was seen with 0-12.5
nM for 48 hours.

Disposal Plan

Dispose of RapaLink-1 waste as hazardous chemical waste, in accordance with institutional
and local regulations.

Waste Segregation and Disposal Steps:
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Solid Waste:

o Collect unused RapaLink-1 powder, contaminated gloves, weigh boats, and other
disposable materials in a dedicated, sealed container.

o Label the container clearly as "Hazardous Chemical Waste" and include "RapaLink-1".

Liquid Waste:

o Collect all solutions containing RapaLink-1 in a separate, leak-proof, and clearly labeled
container.

o Do not mix with other solvent waste streams unless compatibility has been confirmed.

Sharps Waste:

o Dispose of any needles, syringes, or other sharps contaminated with RapaLink-1 in a
designated sharps container.

Storage and Collection:
o Store all waste containers in a designated, secure area.

o Arrange for waste collection through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal service.

DO NOT POUR RAPALINK-1 WASTE DOWN THE DRAIN OR DISPOSE OF IT IN REGULAR
TRASH.

RapalLink-1 Mechanism of Action and Workflow

RapaLink-1 is a third-generation, bivalent mTOR inhibitor. It is comprised of Rapamycin and
the mTOR kinase inhibitor MLNO0128, joined by an inert chemical linker.[4] This structure allows
it to bind to both the FKBP12-rapamycin binding (FRB) domain and the kinase domain of
MTOR, leading to a more potent and durable inhibition of mMTORCL1.[3]

Signaling Pathway Diagram:
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Caption: mTOR signaling pathway showing inhibition by RapaLink-1.
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Experimental Workflow Diagram:
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Caption: General experimental workflow for in vitro studies using RapaLink-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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